6-chloro-N-{2-[(3,3,3-trifluoropropyl)thio]phenyl}-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-2-N-[2-(3,3,3-trifluoropropylsulfanyl)phenyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C12H11ClF3N5S/c13-9-19-10(17)21-11(20-9)18-7-3-1-2-4-8(7)22-6-5-12(14,15)16/h1-4H,5-6H2,(H3,17,18,19,20,21)
• InChI Key: VTWDYUSPNOLPEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC(=NC(=N2)N)Cl)SCCC(F)(F)F
• Molecular Formula: C12H11ClF3N5S
• Molecular Weight: 349.76 g/mol

Description

6-chloro-N-{2-[(3,3,3-trifluoropropyl)thio]phenyl}-1,3,5-triazine-2,4-diamine is a synthetic compound that belongs to the class of triazine-based herbicides. It is commonly known as Atrazine, and it has been widely used in agriculture to control the growth of broadleaf and grassy weeds. Despite its effectiveness in weed control, there have been concerns about its potential impact on human health and the environment.

Scientific Research Applications

Synthesis and Properties in Polymer Science

Phenyl-1,3,5-triazine functional aromatic polyamides, synthesized from 2,4,6-trichloro-1,3,5-triazine, demonstrate significant thermal stability and solubility in organic solvents. They form high-molecular-weight amorphous polymers, offering good mechanical properties and excellent thermal stabilities, potentially useful in high-performance materials (Yu et al., 2012).

Applications in Supramolecular Chemistry

The synthesis of pyrazolyl bistriazines under microwave irradiation suggests potential applications in supramolecular chemistry, particularly for the creation of extended supramolecular polymers with interesting fluorescence properties. This is achieved through complexation with other compounds such as cyanuric and barbituric acid derivatives (Moral et al., 2010).

Use in Electrochemical Sensing

Studies on Schiff bases related to 1,3,5-triazine derivatives indicate their potential as selective electrodes for various ions. For example, they can be used in polymeric membrane electrodes or coated graphite electrodes for the determination of ions like Sm3+, showcasing their utility in electrochemical sensing (Upadhyay et al., 2012).

Antibacterial and Antifungal Activities

Derivatives of 1,3,5-triazine have shown significant antibacterial and antifungal activities. This includes various compounds prepared by reacting 1,3,5-triazine with different aryl hydrazine derivatives, which have been screened against both gram-positive and gram-negative bacteria (Chaudhari et al., 2007).

Liquid Crystalline Properties

Semiperfluorinated 1,3,5-triazine derivatives display lamellar, columnar, and cubic mesophases. These compounds' liquid crystalline properties are explored through various techniques, indicating their potential use in materials science for the development of novel liquid crystalline materials (Kohlmeier et al., 2006).